1-(4-fluorophenyl)-N-(5-hydroxy-3-(thiophen-2-yl)pentyl)cyclopropanecarboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-(5-hydroxy-3-thiophen-2-ylpentyl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C19H22FNO2S/c20-16-5-3-15(4-6-16)19(9-10-19)18(23)21-11-7-14(8-12-22)17-2-1-13-24-17/h1-6,13-14,22H,7-12H2,(H,21,23)
• InChI Key: JOAIMUFHEBWQKM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=CC=C(C=C2)F)C(=O)NCCC(CCO)C3=CC=CS3
• Molecular Formula: C19H22FNO2S
• Molecular Weight: 347.4 g/mol

Description

1-(4-fluorophenyl)-N-(5-hydroxy-3-(thiophen-2-yl)pentyl)cyclopropanecarboxamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as CT-3 or ajulemic acid and has been found to have interesting biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

Research on compounds with structural similarities, such as fluorophenyl groups and cyclopropane carboxamide moieties, focuses on innovative synthesis methods and their chemical properties. Zhou et al. (2021) developed a high-yield synthetic approach for N-(4-fluorophenyl)-1-(pyrrolidine-1-carbonyl) cyclopropane-1-carboxamide, highlighting multi-step nucleophilic substitution reactions and ester hydrolysis as key steps (Zhihui Zhou et al., 2021). This process underscores the importance of precise synthetic routes in achieving desired compounds with potential biological activities.

Potential Biological and Pharmacological Applications

Studies on analogs and derivatives of fluorophenyl-containing compounds have revealed a wide range of potential applications, particularly in the development of new pharmaceuticals and diagnostics. For instance, García et al. (2014) explored N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-carboxamides as analogs of WAY100635, demonstrating their utility as PET tracers for serotonin 5-HT(1A) receptors in neuropsychiatric disorders (Gonzalo García et al., 2014). This research highlights the role of fluorophenyl derivatives in enhancing diagnostic accuracy for mental health conditions.

Antimicrobial and Antipathogenic Activities

The antimicrobial and antipathogenic potential of fluorophenyl and thiophene derivatives is another area of significant interest. Limban et al. (2011) synthesized a series of acylthioureas with varying halogen substitutions, demonstrating significant activity against Pseudomonas aeruginosa and Staphylococcus aureus, particularly in biofilm growth contexts (Carmen Limban et al., 2011). These findings suggest the potential for developing novel antimicrobial agents that target challenging bacterial infections.